Cas no 335255-80-6 (3-Htba)

• Product Name: 3-Htba
• CAS No: 335255-80-6
• MF: C₉H₇N₃O₂
• MW: 189.170781373978
• MDL: MFCD07643297
• CID: 852336
• PubChem ID: 6484684
• Update Time: 2025-04-19

3-Htba Chemical and Physical Properties

Names and Identifiers

• 3-(4H-1,2,4-Triazol-4-yl)benzoic acid
• 3-(1,2,4-triazol-4-yl)benzoic acid
• 3-(4H-1,2,4-triazol-4-yl)benzoic acid(SALTDATA: FREE)
• 3-[1,2,4]Triazol-4-yl-benzoic acid
• AC1O5IFE
• CTK4H0751
• SBB010787
• ST072494
• SureCN942202
• BAS 12820872
• CFDCJKUCKNZXBW-UHFFFAOYSA-N
• STK667537
• 0582AE
• 3-(4H-1,2,4-Triazole-4-yl)benzoic acid
• 3-(4H-1,2,4-Triazol-4-yl)-benzoic acid
• Benzoic acid, 3-(4H-1,2,4-triazol-4-yl)-
• 3-(4H-1,2,4-Triazol-4-yl)benzoic acid, Aldr
• 3-Htba
• MFCD07643297
• AT12251
• 335255-80-6
• DTXSID90424478
• 3-(4H-1,2,4-triazol-4-yl)benzoicacid
• CS-0110794
• 3-(4H-1,2,4-Triazol-4-yl)benzoic acid, AldrichCPR
• AKOS000112638
• SCHEMBL942202
• BS-37551
• 3-[1,2,4]Triazol-4-ylbenzoic acid

• MDL： MFCD07643297
• Inchi： 1S/C9H7N3O2/c13-9(14)7-2-1-3-8(4-7)12-5-10-11-6-12/h1-6H,(H,13,14)
• InChI Key： CFDCJKUCKNZXBW-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(=C1)N1C=NN=C1)=O

Computed Properties

• Exact Mass: 189.05400
• Monoisotopic Mass: 189.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68
• XLogP3: 0.6

Experimental Properties

• PSA: 68.01000
• LogP: 0.96550

3-Htba Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles